Cas no 67035-94-3 (Diethyl Malonate-2-13C)

Diethyl Malonate-2-13C Properties

Names and Identifiers

• Propanedioic-2-13Cacid, 1,3-diethyl ester
• DIETHYL MALONATE, [2-13C]
• Diethylmalonate-2-13C
• (EtO2C)2(13)CH2
• [2-13C]diethyl malonate
• 281859_ALDRICH
• diethyl (2-(13)C)malonate
• diethyl [2-(13)C]malonate
• diethyl [2-(13)C]-malonate
• diethyl [2-13C]malonate
• diethyl 2-[(13)C]-malonate
• I14-45716
• Diethyl malonate-2-13C
• starbld0016583
• SCHEMBL1330550
• Diethyl malonate-2-13C, 99 atom % 13C
• diethyl (213C)propanedioate
• Propanedioic-2-13cacid,1,3-diethyl ester
• DTXSID20480027
• AKOS015913060
• 67035-94-3
• +Expand

• InChIKey： IYXGSMUGOJNHAZ-HOSYLAQJSA-N
• Inchi： InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i5+1
• SMILES： CCOC(=O)CC(=O)OCC

Computed Properties

• Exact Mass: 161.07691370g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 161.07691370g/mol
• Heavy Atom Count: 11
• Complexity: 125
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Boiling Point: 199 °C(lit.)
• Melting Point: -51--50 °C(lit.)
• Vapor Pressure: 1 mm Hg ( 40 °C)
• Flash Point: 212 °F
• Color/Form: liquid
• Solubility: Not available
• Density: 1.054 g/mL at 25 °C